
Application Notes and Protocols for MI-nc
(hydrochloride)

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: MI-nc (hydrochloride)

CAS No.: 1934302-23-4

Cat. No.: B560369 Get Quote

Introduction: Understanding MI-nc (hydrochloride)
in Menin-MLL Research
MI-nc (hydrochloride) is a crucial reagent in the study of protein-protein interactions,

specifically as a negative control for inhibitors targeting the interaction between Menin and

Mixed Lineage Leukemia (MLL) proteins. The Menin-MLL interaction is a critical dependency

for the oncogenic activity of MLL fusion proteins, which are implicated in aggressive forms of

acute leukemia. Potent inhibitors of this interaction, such as MI-2, have shown promise in

reversing the leukemogenic activity of MLL fusions. MI-nc, being a weak inhibitor of this

interaction (IC50 = 193 µM), serves as an essential experimental tool to distinguish specific

effects of potent inhibitors from off-target or non-specific cellular responses. Its proper handling,

dissolution, and storage are paramount to ensure the integrity and reproducibility of

experimental results.

This document provides a detailed protocol for the dissolution and storage of MI-nc
(hydrochloride), grounded in established biochemical practices and an understanding of the

compound's chemical properties.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of MI-nc (hydrochloride) is the

foundation for its effective use in research. As a hydrochloride salt, it is generally more
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amenable to aqueous environments than its free base form, though its solubility in aqueous

buffers remains limited.

Property Value Source

Chemical Name

6-ethyl-4-[4-(1,3,4-thiadiazol-2-

yl)-1-piperazinyl]-thieno[2,3-

d]pyrimidine, dihydrochloride

APExBIO

Molecular Formula C14H16N6S2 · 2HCl APExBIO

Molecular Weight 405.4 g/mol APExBIO

Appearance Crystalline solid APExBIO

CAS Number 1934302-23-4 APExBIO

Solubility Data
The choice of solvent is critical for preparing stock solutions. The solubility of MI-nc
(hydrochloride) has been determined in several common laboratory solvents.

Solvent Solubility Source

DMSO 1.3 mg/mL APExBIO, Cayman Chemical

Dimethylformamide (DMF) 0.5 mg/mL APExBIO, Cayman Chemical

Ethanol ≤0.1 mg/mL APExBIO, Cayman Chemical

PBS (pH 7.2) 0.16 mg/mL Cayman Chemical

Based on this data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of MI-nc (hydrochloride).

Protocol for Dissolving MI-nc (hydrochloride)
This protocol details the steps for preparing a stock solution of MI-nc (hydrochloride) in
DMSO. Given that hydrochloride salts can be hygroscopic, it is crucial to handle the solid

compound in a dry environment to the extent possible.
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Materials and Equipment
MI-nc (hydrochloride) solid

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, polypropylene microcentrifuge tubes or amber glass vials

Calibrated precision balance

Vortex mixer

Sonicator (optional, water bath)

Pipettes and sterile, filtered pipette tips

Workflow for Preparation of MI-nc (hydrochloride) Stock
Solution
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Preparation

Dissolution

Storage

Equilibrate MI-nc (hydrochloride) vial to room temperature

Weigh the desired amount of solid in a sterile tube

Handle in low humidity

Add the calculated volume of anhydrous DMSO

Use molarity calculator

Vortex thoroughly for 1-2 minutes

Visually inspect for complete dissolution

If needed, sonicate in a water bath for 5-10 minutes

If particulates remain

Aliquot the stock solution into single-use volumes

Once fully dissolved

Store aliquots at -20°C (short-term) or -80°C (long-term)

Protect from light

Click to download full resolution via product page

Caption: Workflow for dissolving and storing MI-nc (hydrochloride).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b560369?utm_src=pdf-body-img
https://www.benchchem.com/product/b560369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Protocol
Equilibration: Before opening, allow the vial of MI-nc (hydrochloride) to equilibrate to room

temperature for at least 15-20 minutes. This minimizes condensation of atmospheric

moisture onto the hygroscopic solid.

Weighing: In a clean, dry environment, accurately weigh the desired amount of MI-nc
(hydrochloride) solid into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid. To calculate

the required volume for a desired molar concentration, use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for a 10 mM Stock Solution:

Desired Concentration: 10 mM = 0.01 mol/L

Molecular Weight: 405.4 g/mol

To prepare a 10 mM solution from 1 mg of MI-nc (hydrochloride):

Mass = 0.001 g

Volume (L) = 0.001 g / (0.01 mol/L * 405.4 g/mol ) = 0.0002466 L = 246.6 µL

Therefore, add 246.6 µL of anhydrous DMSO to 1 mg of MI-nc (hydrochloride) to yield

a 10 mM stock solution.

Dissolution:

Cap the tube or vial securely and vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution against a light source to ensure that all solid particles have

dissolved.

If any particulates remain, sonicate the solution in a room temperature water bath for 5-10

minutes. Intermittently vortex during sonication to aid dissolution. Gentle warming (up to
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37°C) can be applied if necessary, but avoid excessive heat which could degrade the

compound.

Final Check: Once the solution is clear and free of visible particles, it is ready for use or

storage.

Storage and Stability of MI-nc (hydrochloride)
Solutions
Proper storage is critical to maintain the activity and integrity of MI-nc (hydrochloride) stock

solutions. As a general best practice for small molecule inhibitors dissolved in DMSO,

aliquoting and low-temperature storage are recommended.

Storage Recommendations
Storage Condition Recommended Duration Rationale

Solid Compound

As per manufacturer's

recommendation (typically

-20°C for several years)

Minimizes degradation and

moisture absorption.

DMSO Stock Solution (Short-

term)
≤ 1 month at -20°C

Convenient for ongoing

experiments, minimizes risk of

freeze-thaw cycles.

DMSO Stock Solution (Long-

term)
≤ 6 months at -80°C

Preserves compound integrity

for extended periods.

Key Considerations for Stability
Avoid Repeated Freeze-Thaw Cycles: Each cycle can introduce moisture and potentially

lead to compound degradation or precipitation. It is highly recommended to aliquot the stock

solution into single-use volumes.

Use of Anhydrous DMSO: Given that MI-nc is a hydrochloride salt and potentially

hygroscopic, using anhydrous DMSO is a best practice to prevent hydrolysis and maintain

long-term stability.
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Protection from Light: Store stock solutions in amber vials or tubes protected from light to

prevent photodegradation.

Aqueous Solutions: The stability of MI-nc (hydrochloride) in aqueous solutions is expected

to be significantly lower than in DMSO. Therefore, it is recommended to prepare fresh

dilutions in aqueous buffers or cell culture media for each experiment and use them

immediately. Do not store MI-nc (hydrochloride) in aqueous solutions for extended periods.

Experimental Best Practices
Working Dilutions: When preparing working dilutions in aqueous buffers or cell culture media,

it is advisable to perform serial dilutions of the DMSO stock in the same solvent before the

final dilution into the aqueous medium. This gradual change in solvent polarity can help

prevent precipitation of the compound.

Solvent Control: Always include a vehicle control (e.g., DMSO at the same final

concentration as in the experimental samples) in your assays to account for any effects of

the solvent on the biological system.

Final DMSO Concentration: For cell-based assays, ensure the final concentration of DMSO

is kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced toxicity.

Conclusion
The meticulous preparation and storage of MI-nc (hydrochloride) are fundamental to its

effective use as a negative control in Menin-MLL interaction studies. By adhering to the

protocols outlined in these application notes, researchers can ensure the reliability and

reproducibility of their experimental findings, ultimately contributing to a clearer understanding

of the therapeutic potential of targeting the Menin-MLL axis in leukemia and other cancers.
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[https://www.benchchem.com/product/b560369#protocol-for-dissolving-and-storing-mi-nc-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b560369#protocol-for-dissolving-and-storing-mi-nc-hydrochloride
https://www.benchchem.com/product/b560369#protocol-for-dissolving-and-storing-mi-nc-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

